Cas no 2639392-65-5 (tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate)

• Product Name: tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate
• CAS No: 2639392-65-5
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 5642573
• PubChem ID: 165898661
• Update Time: 2025-06-12

tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2639392-65-5
• EN300-28228687
• tert-butyl N-[(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexyl]carbamate
• tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate

• Inchi： 1S/C11H21NO5/c1-11(2,3)17-10(16)12-6-4-5-7(13)9(15)8(6)14/h6-9,13-15H,4-5H2,1-3H3,(H,12,16)/t6-,7+,8+,9+/m0/s1
• InChI Key： VLXXRLYWONTQDQ-JQCXWYLXSA-N
• SMILES： O[C@H]1[C@@H]([C@@H](CC[C@@H]1NC(=O)OC(C)(C)C)O)O

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 99Ų

Additional information on tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate

Introduction to Tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate (CAS No. 2639392-65-5)

Tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate, identified by its CAS number 2639392-65-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a complex stereocenter arrangement and multiple hydroxyl functional groups, which contribute to its unique chemical properties and potential biological activities. The tert-butyl moiety at the carbamate position not only enhances the stability of the molecule but also influences its solubility and metabolic pathways, making it a valuable candidate for further investigation in drug development.

The 1S,2R,3R,4R configuration of the cyclohexane ring in this compound is particularly noteworthy, as it introduces a high degree of stereochemical complexity. This specific arrangement of stereocenters is often associated with biological recognition events, making such molecules promising scaffolds for designing selective modulators of biological targets. The presence of three hydroxyl groups at the 2, 3, and 4 positions further enriches the chemical space available for interactions with biological receptors or enzymes. Such structural features are frequently explored in medicinal chemistry to develop novel therapeutic agents with improved efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced pharmacological profiles compared to their racemic counterparts. The enantiomerically pure form of Tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate represents a significant advancement in this area. Researchers have leveraged advanced synthetic methodologies to achieve high enantiomeric purity, which is crucial for optimizing drug-like properties such as bioavailability and target specificity. The synthesis of this compound often involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. The hydroxyl-rich structure suggests that it may interact with hydrophilic binding pockets on biological targets. Preliminary studies have hinted at its potential as an inhibitor or modulator in pathways relevant to neurological disorders and metabolic diseases. For instance, the cyclohexane scaffold is commonly found in natural products known for their therapeutic effects on central nervous system disorders. By incorporating multiple hydroxyl groups into this framework, researchers aim to enhance binding affinity and selectivity.

The tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate structure also presents opportunities for derivatization into more complex molecules. Functional groups such as hydroxyls can be further modified through oxidation or esterification to create analogs with tailored properties. This flexibility makes it an attractive building block for medicinal chemists seeking to explore new chemical space. Additionally, the stability imparted by the carbamate group allows for easier handling and formulation compared to more reactive intermediates.

Advances in computational chemistry have further accelerated the discovery process for compounds like Tert-butyl N-(1S,2R,3R,4R)-2,3,4-trihydroxycyclohexylcarbamate. Molecular modeling techniques enable researchers to predict binding modes and affinity for various biological targets with remarkable accuracy. These predictions guide experimental efforts by highlighting key interactions that need to be optimized. Furthermore, virtual screening algorithms can rapidly sift through large databases of compounds to identify potential hits based on structural features similar to known bioactive molecules.

The synthesis and characterization of this compound also benefit from advancements in analytical techniques such as NMR spectroscopy and mass spectrometry. These tools provide detailed insights into molecular structure and purity levels essential for pharmaceutical applications. High-resolution NMR spectra help confirm stereochemical assignments at each chiral center while mass spectrometry ensures that impurities are minimized during production runs.

As research continues into Tert-butyl N-(1S,²_R,³_R,⁴_R)-²,³,⁴-trihydroxycyclohexylcarbamate, new applications are likely to emerge that expand its utility beyond current expectations. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking these possibilities fully. The interdisciplinary nature of modern drug discovery underscores how compounds like this can serve as catalysts for innovation across multiple scientific domains.

In conclusion,Tert-butyl N-(1S,²_R,³_R,⁴_R)-²,³,⁴-trihydroxycyclohexylcarbamate (CAS No., 2639392-65-5) represents a significant advancement in pharmaceutical chemistry due to its complex stereochemistry and functional group arrangement. Its potential applications in treating neurological and metabolic disorders make it an exciting candidate for further research and development within academia and industry alike.